Cas no 2877762-13-3 (6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline)

• Product Name: 6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline
• CAS No: 2877762-13-3
• MF: C₁₅H₁₆N₆O₂
• MW: 312.326541900635
• CID: 5330991
• PubChem ID: 165435774
• Update Time: 2025-10-31

6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline Chemical and Physical Properties

Names and Identifiers

• AKOS040862480
• 6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline
• 2877762-13-3
• F6744-9756
• 6,7-Dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]quinazoline

• Inchi： 1S/C15H16N6O2/c1-22-13-5-11-12(6-14(13)23-2)16-9-17-15(11)20-7-10(8-20)21-18-3-4-19-21/h3-6,9-10H,7-8H2,1-2H3
• InChI Key： BQRRUBFDOOUPHQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(OC)C(OC)=C2)=C(N2CC(N3N=CC=N3)C2)N=C1

Computed Properties

• Exact Mass: 312.13347377g/mol
• Monoisotopic Mass: 312.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.2Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 539.7±60.0 °C(Predicted)
• pka: 7.90±0.70(Predicted)

Additional information on 6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline

Introduction to 6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline (CAS No. 2877762-13-3)

6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline is a highly sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 2877762-13-3, represents a convergence of structural complexity and biological potential. Its chemical framework integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular structure of 6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline is characterized by a quinazoline core substituted with methoxy groups at the 6 and 7 positions. This core is further functionalized with an azetidine ring linked through a 2H-1,2,3-triazole moiety. Such a configuration introduces multiple potential sites for interaction with biological targets, including enzymes and receptors. The presence of the triazole group not only enhances the molecule's rigidity but also introduces a hydrogen bond donor/acceptor capability, which is crucial for binding affinity and specificity.

In recent years, quinazoline derivatives have emerged as a vital class of compounds in medicinal chemistry due to their broad spectrum of biological activities. These activities range from anticancer to antiviral properties, largely attributed to the quinazoline scaffold's ability to modulate key cellular pathways. The introduction of additional functional groups, such as the 6,7-dimethoxy substituents and the 3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl side chain in this compound, further expands its pharmacological potential. These modifications are designed to fine-tune interactions with biological targets while minimizing off-target effects.

One of the most compelling aspects of 6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline is its potential application in addressing complex diseases that require multifaceted therapeutic approaches. For instance, studies have indicated that quinazoline derivatives can inhibit kinases and other enzymes involved in tumor progression. The structural features of this compound suggest that it may exhibit inhibitory activity against specific kinases that are overexpressed in certain cancers. This makes it an attractive candidate for preclinical and clinical investigations aimed at developing targeted therapies.

The synthesis of 6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl]quinazoline represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful regioselective functionalization of the quinazoline core followed by the introduction of the azetidine ring via cycloaddition reactions. The use of advanced synthetic techniques ensures high purity and yield, which are critical for pharmaceutical applications. Additionally, the scalability of the synthesis process is an important consideration for future industrial production.

Evaluation of the pharmacokinetic properties of 6,7-dimethoxy-4-[3-(2H-1,2,3-triazol-2-yl)azetidin-1-y]quinazoline is essential for determining its feasibility as a drug candidate. Parameters such as solubility, stability under various conditions (pH, temperature), and metabolic degradation pathways need to be thoroughly investigated. These studies provide insights into how the compound behaves within the body and guide optimization efforts to enhance bioavailability and reduce toxicity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting experimental validation. Molecular docking simulations can be performed to assess how 6,7-dimethoxy-4-[3-(2H-H,-triazol--yI)-tetitidine-I--yI]-quino--line interacts with target proteins such as kinases or other enzymes relevant to disease pathways. These simulations help identify key interactions that contribute to its potency and selectivity.

The role of 6,-dimethoxy--4-[--(---H-H,-triazol--yI)-tetitidine-I--yI]-quino--line in addressing unmet medical needs cannot be overstated. Chronic diseases such as cancer often require novel therapeutic agents that can overcome existing treatment limitations. By targeting critical molecular pathways involved in disease progression, this compound holds promise for improving patient outcomes through precise molecular intervention.

As research progresses, further refinements in the chemical structure of 6,-dimethoxy--4-[--(---H-H,-triazol--yI)-tetitidine-I--yI]-quino--line may lead to more effective derivatives with improved pharmacological profiles. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide.